Cas no 6303-46-4 (6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine)

6-Chloro-N-(3,4-dichlorophenyl)pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 6-position and an amine linkage to a 3,4-dichlorophenyl moiety. This structure imparts significant potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its dichlorophenyl and chloropyrimidine groups enhance reactivity, making it valuable for cross-coupling reactions and further functionalization. The compound’s purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its precise molecular architecture offers versatility for designing targeted inhibitors or ligands in medicinal chemistry.
6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine structure
6303-46-4 structure
Product Name:6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine
CAS No:6303-46-4
MF:C10H6Cl3N3
MW:274.533738613129
CID:529752
PubChem ID:238751
Update Time:2025-06-09

6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,6-chloro-N-(3,4-dichlorophenyl)-
    • (6-chloro-pyridin-3-yl)-piperidin-1-yl-methanone
    • 6-chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine
    • NSC43277
    • AK601640
    • CS-0160546
    • NSC-43277
    • DS-19716
    • SB60480
    • 6303-46-4
    • AKOS010530839
    • C75963
    • DTXSID30978945
    • C10H6Cl3N3
    • 6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine
    • Inchi: 1S/C10H6Cl3N3/c11-7-2-1-6(3-8(7)12)16-10-4-9(13)14-5-15-10/h1-5H,(H,14,15,16)
    • InChI Key: DKFCSVINRQJSNI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC1C=C(N=CN=1)Cl)Cl

Computed Properties

  • Exact Mass: 272.96298
  • Monoisotopic Mass: 272.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.544
  • Boiling Point: 400.4°Cat760mmHg
  • Flash Point: 195.9°C
  • Refractive Index: 1.671
  • PSA: 37.81

6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine Pricemore >>

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Additional information on 6-Chloro-n-(3,4-dichlorophenyl)pyrimidin-4-amine

Comprehensive Overview of 6-Chloro-N-(3,4-dichlorophenyl)pyrimidin-4-amine (CAS No. 6303-46-4)

6-Chloro-N-(3,4-dichlorophenyl)pyrimidin-4-amine, with the CAS number 6303-46-4, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the pyrimidine amine class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural properties, which include a chlorinated phenyl ring and a pyrimidine backbone. These features make it a promising candidate for further study in drug discovery and development.

The compound's molecular structure, characterized by the presence of chlorine atoms at specific positions, contributes to its reactivity and interaction with biological targets. This has led to investigations into its potential as a kinase inhibitor or antimicrobial agent, topics that are currently trending in scientific literature. Recent studies have explored its efficacy in targeting specific enzymes, aligning with the growing demand for precision medicine and targeted therapies. Such applications are highly relevant in the context of modern healthcare challenges, including antibiotic resistance and personalized treatment approaches.

In addition to its pharmaceutical potential, 6-Chloro-N-(3,4-dichlorophenyl)pyrimidin-4-amine has also been examined for its role in agrochemical formulations. The compound's ability to interfere with metabolic pathways in pests makes it a subject of interest for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are keen on identifying compounds that offer high efficacy with minimal environmental impact. This aligns with searches for eco-friendly pesticides and green chemistry solutions, which are frequently queried in academic and industrial databases.

The synthesis of CAS 6303-46-4 typically involves multi-step organic reactions, including nucleophilic substitution and catalytic coupling. These methods are well-documented in peer-reviewed journals, catering to chemists seeking synthetic protocols or optimization techniques. The compound's purity and yield are critical factors, especially for applications requiring high specificity, such as drug intermediates or analytical standards. Quality control measures, including HPLC and NMR spectroscopy, are often employed to ensure consistency, a topic frequently searched by quality assurance professionals.

From a commercial perspective, 6-Chloro-N-(3,4-dichlorophenyl)pyrimidin-4-amine is available through specialty chemical suppliers, catering to research institutions and industrial laboratories. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are common concerns for procurement specialists. The compound's shelf life and storage conditions—often stored under inert atmospheres or at controlled temperatures—are also frequently searched topics, reflecting the practical challenges faced by end-users.

Looking ahead, the future of 6303-46-4 lies in its potential to bridge gaps in current therapeutic and agricultural solutions. As computational tools like AI-driven drug design gain traction, this compound may serve as a scaffold for virtual screening campaigns, another hot topic in contemporary research. Its versatility and demonstrated bioactivity ensure that it remains a compound of interest, whether for academic exploration or industrial innovation.

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